Cas no 2172130-50-4 (5-fluoro-2-pentylquinazoline-4-carboxylic acid)

• Product Name: 5-fluoro-2-pentylquinazoline-4-carboxylic acid
• CAS No: 2172130-50-4
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• CID: 5993226
• PubChem ID: 165833709
• Update Time: 2025-11-01

5-fluoro-2-pentylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-pentylquinazoline-4-carboxylic acid
• EN300-1267497
• 2172130-50-4

• Inchi： 1S/C14H15FN2O2/c1-2-3-4-8-11-16-10-7-5-6-9(15)12(10)13(17-11)14(18)19/h5-7H,2-4,8H2,1H3,(H,18,19)
• InChI Key： XJUMUXGISXRWON-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C(=O)O)=NC(CCCCC)=N2

Computed Properties

• Exact Mass: 262.11175589g/mol
• Monoisotopic Mass: 262.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-fluoro-2-pentylquinazoline-4-carboxylic acid

Introduction to 5-fluoro-2-pentylquinazoline-4-carboxylic acid (CAS No. 2172130-50-4)

5-fluoro-2-pentylquinazoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172130-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of a fluorine atom at the 5-position and a pentyl group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The structural features of 5-fluoro-2-pentylquinazoline-4-carboxylic acid contribute to its potential pharmacological properties. The fluorine substituent is known to enhance metabolic stability and binding affinity, while the pentyl group can influence solubility and bioavailability. These characteristics make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, particularly in oncology and inflammatory conditions.

In recent years, quinazoline derivatives have been extensively studied due to their role as intermediates in the synthesis of several FDA-approved drugs. For instance, several quinazoline-based compounds have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer progression. The introduction of fluorine and alkyl groups into the quinazoline core can modulate its pharmacokinetic profile, potentially leading to improved therapeutic outcomes.

Current research in the field of 5-fluoro-2-pentylquinazoline-4-carboxylic acid focuses on its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By inhibiting specific kinases, quinazoline derivatives can disrupt abnormal signaling pathways, thereby inhibiting tumor growth and metastasis. Preliminary studies have shown that 5-fluoro-2-pentylquinazoline-4-carboxylic acid exhibits promising activity against certain kinases, making it a valuable compound for further development.

Additionally, the compound has shown potential in preclinical models for treating inflammatory diseases. Inflammation is a hallmark of many chronic diseases, and quinazoline derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The fluorine atom in 5-fluoro-2-pentylquinazoline-4-carboxylic acid may enhance its ability to interact with these enzymes, potentially leading to more effective anti-inflammatory effects.

The synthesis of 5-fluoro-2-pentylquinazoline-4-carboxylic acid involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of fluorinated intermediates has been particularly useful in achieving the desired fluorinated product with high selectivity.

In conclusion, 5-fluoro-2-pentylquinazoline-4-carboxylic acid (CAS No. 2172130-50-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation in drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like 5-fluoro-2-pentylquinazoline-4-carboxylic acid are poised to play a crucial role in addressing unmet medical needs.